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Compound of Interest

Compound Name: Cyclofenchene

Cat. No.: B15495096

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclofenchene, with the CAS number 488-97-1, is a tricyclic hydrocarbon compound
recognized for its utility as both a flavor and fragrance ingredient.[1] Its distinct aromatic profile
lends itself to a variety of applications, particularly within the fragrance industry. This document
provides detailed application notes and experimental protocols for the evaluation and use of
Cyclofenchene, with a focus on its fragrance applications due to the current lack of publicly
available regulatory information for its use as a flavor agent in food products.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Cyclofenchene is presented in
Table 1. This data is essential for formulation development, stability testing, and safety
assessments.
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Property

Value

Reference

Chemical Name

1,3,3-

Trimethyltricyclo[2.2.1.02,5Thept  [2]

ane
CAS Number 488-97-1 [2]
Molecular Formula CioH1s [2]
Molecular Weight 136.23 g/mol [2]
Appearance Colorless liquid

Specific Gravity 0.86030 @ 20.00 °C [1]

Refractive Index

1.45150 @ 20.00 °C

[1]

Boiling Point

143.00 to 143.50 °C @ 754.00

mm Hg

[1]

Vapor Pressure

6.812000 mmHg @ 25.00 °C

(estimated)

[1]

Solubility

Soluble in alcohol; Insoluble in

water

[1]

Sensory Profile

Cyclofenchene possesses a complex and desirable odor profile, making it a versatile

ingredient in fragrance formulations. Its primary characteristics are woody and amber, with

various nuances.

Odor Profile

The described odor profile of Cyclofenchene is predominantly woody, with significant amber
and dry characteristics. It also exhibits notes of cedar, sandalwood, vetiver, sweet, herbal,
balsamic, and fresh scents.[3]

Note: Quantitative sensory threshold data for Cyclofenchene is not readily available in the
public domain.
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Applications
Fragrance Applications

Cyclofenchene is a valuable component in the creation of a wide range of fragrance types,
particularly those with woody, oriental, and chypre characteristics. Its complex aroma can
provide warmth, depth, and sophistication to a fragrance composition.

Regulatory Status: According to the International Fragrance Association (IFRA) standards,
there are currently no restrictions on the use of Cyclofenchene in various fragrance
applications, including products applied to the lips, axillae, face/body, as well as fine fragrances
and household care products.[3]

Recommended Use Levels: Due to the absence of specific sensory threshold data, it is
recommended to start with low concentrations (e.g., 0.01% to 0.5%) in a fragrance concentrate
and adjust based on the desired olfactory effect and the overall composition of the fragrance.

Flavor Applications

While Cyclofenchene is listed as a flavor agent, crucial regulatory information for its use in
food and beverage products is not currently available.

Disclaimer: The FEMA (Flavor and Extract Manufacturers Association) number and GRAS
(Generally Recognized as Safe) status for Cyclofenchene could not be identified in publicly
available databases. Therefore, detailed application notes for its use as a flavor ingredient
cannot be provided at this time. Researchers and developers should conduct a thorough
regulatory review and safety assessment before considering Cyclofenchene for any food or
beverage application.

Experimental Protocols

The following are generalized protocols for the evaluation of a fragrance ingredient like
Cyclofenchene. These should be adapted and validated for specific applications.

Protocol 1: Determination of Odor Profile by Descriptive
Sensory Analysis

Objective: To systematically describe the olfactory characteristics of Cyclofenchene.
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Materials:

Cyclofenchene (high purity)

Odorless solvent (e.g., diethyl phthalate or ethanol)

Glass smelling strips

Odor-free evaluation booths

Panel of at least 5 trained sensory analysts
Procedure:

o Sample Preparation: Prepare a series of dilutions of Cyclofenchene in the chosen solvent
(e.g., 10%, 1%, and 0.1% by weight).

e Evaluation:

o Dip a clean smelling strip into the lowest concentration solution, ensuring about 1 cm is

submerged.
o Allow the solvent to evaporate for approximately 10-15 seconds.
o Present the strip to the panelists in a controlled, odor-free environment.

o Panelists should sniff the strip and individually record the perceived odor characteristics
using a standardized vocabulary.

o Repeat the evaluation for each concentration, allowing for a rest period between samples
to prevent olfactory fatigue.

o Data Analysis: Compile the descriptors from all panelists. A frequency of mention for each
descriptor is calculated to build a comprehensive odor profile.

Protocol 2: Gas Chromatography-Olfactometry (GC-0)
for Odorant Characterization
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Objective: To identify the key odor-active compounds in a Cyclofenchene sample and
characterize their individual scents.

Materials:

Cyclofenchene sample

Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactometry port

Appropriate GC column (e.g., non-polar or medium-polarity)

Helium carrier gas

Trained sensory assessors
Procedure:
e Instrument Setup:

o Install the appropriate GC column and set the oven temperature program to achieve good
separation of volatile compounds.

o Split the column effluent between the MS detector and the olfactometry port.

o Humidify the air supply to the olfactometry port to prevent nasal dryness for the assessor.
e Analysis:

o Inject a diluted sample of Cyclofenchene into the GC.

o As compounds elute from the GC column, the assessor sniffs the effluent at the
olfactometry port and records the retention time, odor descriptor, and perceived intensity
of each odor event.

o Simultaneously, the MS detector records the mass spectrum of each eluting compound.

o Data Correlation: Correlate the retention times of the odor events with the retention times of
the peaks in the chromatogram to identify the compounds responsible for specific odors.
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Caption: Workflow for the evaluation of a new fragrance ingredient.

Safety Information

While specific comprehensive toxicological studies on Cyclofenchene are not widely available
in the public domain, as a fragrance ingredient, it falls under the purview of the Research
Institute for Fragrance Materials (RIFM) for safety assessment. The lack of IFRA restrictions
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suggests a favorable safety profile for dermal applications in fragrance products. However, for
any new application, especially those involving significant systemic exposure, a thorough
safety and toxicological evaluation is imperative. For flavor applications, the absence of a
FEMA GRAS determination necessitates a comprehensive safety assessment prior to any use
in food.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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